Cas no 1807108-90-2 (Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1807108-90-2
• MF: C₁₂H₁₂F₅NO₃
• MW: 313.220601081848
• CID: 4897972
• Update Time: 2025-11-01

Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H12F5NO3/c1-3-21-8(19)4-6-9(10(13)14)7(12(15,16)17)5-18-11(6)20-2/h5,10H,3-4H2,1-2H3
• InChI Key： PCTQZZXXJHRPLJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CN=C(C=1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate

Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807108-90-2): A Comprehensive Overview

Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807108-90-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of multiple fluorine atoms, methoxy groups, and acetic acid esters contributes to its distinct chemical properties, which are crucial for its potential role in medicinal chemistry.

The molecular formula of this compound can be represented as C₁₂H₉F₄NO₄, highlighting its complexity and the presence of fluorine atoms, which are known for their ability to enhance metabolic stability and binding affinity in drug molecules. The pyridine core, a common scaffold in many bioactive compounds, further underscores its relevance in the development of new pharmaceuticals. This compound's structure is not only intriguing but also offers a rich ground for exploration in synthetic chemistry and pharmacological research.

In recent years, there has been a surge in the interest of fluorinated compounds in drug development due to their favorable pharmacokinetic properties. The introduction of fluorine atoms into organic molecules often leads to improved bioavailability, reduced metabolic degradation, and enhanced binding interactions with biological targets. Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate exemplifies this trend, as its multifluorinated structure suggests potential advantages over non-fluorinated analogs.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in modern organic synthesis. Key steps include the introduction of difluoromethyl and trifluoromethyl groups, which are critical for achieving the desired molecular architecture. The methoxy and acetic acid ester functionalities further contribute to the compound's versatility, enabling diverse modifications and derivatization strategies. These synthetic pathways not only showcase the ingenuity of synthetic chemists but also provide valuable insights into the construction of complex organic molecules.

One of the most compelling aspects of Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate is its potential application in the development of novel therapeutic agents. The combination of electron-withdrawing and electron-donating groups in its structure suggests that it may exhibit a range of biological activities. Preliminary studies have hinted at its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The presence of multiple fluorine atoms is particularly noteworthy, as fluorinated kinase inhibitors have shown promise in clinical trials due to their improved efficacy and selectivity.

The role of fluorine atoms in enhancing drug activity is well-documented in the literature. For instance, fluorinated pyridines have been shown to improve binding affinity to target proteins by increasing hydrophobic interactions and reducing conformational flexibility. In addition, fluorine atoms can influence metabolic stability by preventing unwanted degradation pathways. Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate embodies these principles, making it a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate. Molecular modeling techniques allow researchers to predict the biological activity and optimize the structure before conducting expensive wet-lab experiments. These computational tools have been instrumental in identifying promising candidates for further investigation, thereby streamlining the drug discovery pipeline.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their proven track record in improving drug properties. Companies are particularly interested in developing new fluorinated drugs that can address unmet medical needs with high efficacy and safety profiles. Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate represents a prime example of how structural innovation can lead to breakthroughs in drug development.

In conclusion, Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807108-90-2) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure, rich functional group composition, and promising biological activities make it a valuable asset for medicinal chemists and drug developers. As research continues to uncover new applications for fluorinated compounds, Ethyl 4-(difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine-3-acetate is poised to play a crucial role in shaping the future of medicine.